Cas no 1396876-55-3 (3-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-1-(2-fluorophenyl)urea)

• Product Name: 3-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-1-(2-fluorophenyl)urea
• CAS No: 1396876-55-3
• MF: C₁₈H₂₁FN₄O₂
• MW: 344.383347272873
• CID: 6134925
• PubChem ID: 71792046
• Update Time: 2025-11-01

3-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-1-(2-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-1-(2-fluorophenyl)urea
• 3-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]-1-(2-fluorophenyl)urea
• Urea, N-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]-N'-(2-fluorophenyl)-
• 1-(1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl)-3-(2-fluorophenyl)urea
• 1396876-55-3
• 1-[1-(3-CYCLOPROPYL-1,2,4-OXADIAZOL-5-YL)CYCLOHEXYL]-3-(2-FLUOROPHENYL)UREA
• BS-6169
• N-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]-N'-(2-fluorophenyl)urea
• F6240-4848
• AKOS024542076

• Inchi： 1S/C18H21FN4O2/c19-13-6-2-3-7-14(13)20-17(24)22-18(10-4-1-5-11-18)16-21-15(23-25-16)12-8-9-12/h2-3,6-7,12H,1,4-5,8-11H2,(H2,20,22,24)
• InChI Key： PRUAQTATGOCWKO-UHFFFAOYSA-N
• SMILES： N(C1(C2ON=C(C3CC3)N=2)CCCCC1)C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 344.16485409g/mol
• Monoisotopic Mass: 344.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 10.58±0.20(Predicted)

Additional information on 3-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-1-(2-fluorophenyl)urea

Introduction to 3-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-1-(2-fluorophenyl)urea (CAS No. 1396876-55-3)

3-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-1-(2-fluorophenyl)urea (CAS No. 1396876-55-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse pharmacological properties. The presence of a cyclopropyl group and a fluorophenyl moiety in its molecular structure contributes to its distinct chemical and biological characteristics, making it a subject of intense research interest.

The cyclopropyl ring is a key structural element in this compound, known for its ability to enhance binding affinity and selectivity in drug design. Its small size and rigid structure allow for optimal positioning within biological targets, such as enzymes and receptors. This feature has been extensively explored in the development of novel therapeutic agents, where the cyclopropyl group often serves as a critical pharmacophore. The fluorophenyl substituent, on the other hand, introduces electronic and steric effects that can modulate the compound's bioactivity. Fluoro-substituted aromatic compounds are particularly valued in medicinal chemistry due to their improved metabolic stability and enhanced binding interactions.

The urea moiety in the molecular structure of 3-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-1-(2-fluorophenyl)urea plays a pivotal role in mediating hydrogen bonding interactions with biological targets. Urea derivatives are well-documented for their ability to form strong hydrogen bonds, which is crucial for achieving high affinity and selectivity in drug-receptor binding. The combination of these structural elements—cyclopropyl, fluorophenyl, and urea—makes this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies have suggested that the fluorophenyl group may interact with aromatic residues in protein binding pockets, while the cyclopropyl ring could engage in hydrophobic interactions. The urea moiety, being highly polar, is likely to form hydrogen bonds with polar amino acid residues. These insights have guided the optimization of analogs with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of 3-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-1-(2-fluorophenyl)urea involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group necessitates specialized synthetic methodologies to ensure regioselectivity and high yield. Similarly, the incorporation of the fluorophenyl moiety demands careful handling due to its sensitivity to moisture and light. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve efficient functionalization at specific positions within the molecule.

In terms of biological activity, preliminary studies have indicated that this compound exhibits potential inhibitory effects on certain enzymes and receptors relevant to therapeutic intervention. The unique combination of structural features has led researchers to explore its efficacy in treating conditions such as inflammation, pain, and neurodegenerative disorders. Further preclinical investigations are underway to elucidate its mechanism of action and assess its safety profile. The use of high-throughput screening (HTS) technologies has facilitated rapid identification of lead compounds with similar structures but improved pharmacological properties.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how this compound interacts with target proteins at an atomic level. These simulations help identify key binding interactions and provide insights into potential side effects or resistance mechanisms. Additionally, quantum mechanical calculations have been used to understand the electronic properties of the molecule, which are crucial for optimizing its bioactivity.

The development of novel therapeutic agents often involves iterative optimization cycles where structural modifications are made based on experimental data and computational predictions. For instance, replacing or altering the fluorophenyl group with other substituted aromatic rings has been explored to fine-tune bioactivity profiles. Similarly, modifications around the urea moiety, such as introducing additional polar or hydrophobic substituents, have been investigated to enhance solubility and metabolic stability.

Environmental considerations also play a significant role in modern drug design. Researchers are increasingly focusing on developing compounds that are biodegradable and have minimal environmental impact. The synthesis of 3-1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl-1-(2-fluorophenyl)urea has been optimized to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles have been integrated into synthetic protocols to ensure sustainability throughout the drug development process.

The future prospects for this compound remain promising as research continues to uncover new applications and therapeutic potentials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing preclinical studies into clinical trials. Regulatory agencies also play a critical role in ensuring that new drugs meet stringent safety and efficacy standards before reaching patients.